Cas no 512822-32-1 (2-(9-tert-butoxycarbonyl-9-azabicyclo[3.3.1]nonan-3-yl)acetic acid)

• Product Name: 2-(9-tert-butoxycarbonyl-9-azabicyclo[3.3.1]nonan-3-yl)acetic acid
• CAS No: 512822-32-1
• CID: 4650979
• Update Time: 2025-05-23

2-(9-tert-butoxycarbonyl-9-azabicyclo[3.3.1]nonan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(9-tert-butoxycarbonyl-9-azabicyclo[3.3.1]nonan-3-yl)acetic acid

• Inchi： InChI=1S/C15H25NO4/c1-15(2,3)20-14(19)16-11-5-4-6-12(16)8-10(7-11)9-13(17)18/h10-12H,4-9H2,1-3H3,(H,17,18)
• InChI Key： HATVPRAJGBKJGI-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1C2CCCC1CC(CC(O)=O)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-(9-tert-butoxycarbonyl-9-azabicyclo[3.3.1]nonan-3-yl)acetic acid

Compound CAS No 512822-32-1: 2-(9-Tert-Butoxycarbonyl-9-Azabicyclo[3.3.1]Nonan-3-Yl)Acetic Acid

The compound with CAS No 512822-32-1, known as 2-(9-Tert-Butoxycarbonyl-9-Azabicyclo[3.3.1]Nonan-3-Yl)Acetic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is characterized by its unique bicyclic structure, which incorporates a tert-butoxycarbonyl (Boc) group and an acetic acid moiety, making it a versatile building block for various chemical transformations.

The azabicyclo[3.3.1]nonane framework is a key structural feature of this compound, contributing to its stability and potential bioactivity. Recent studies have highlighted the importance of such bicyclic systems in medicinal chemistry, particularly in the design of peptide mimetics and enzyme inhibitors. The presence of the Boc group further enhances the compound's utility, as it serves as a protecting group for amino functionalities during synthesis, enabling precise control over reactivity and selectivity.

Recent advancements in synthetic methodologies have facilitated the efficient construction of this compound. For instance, researchers have employed ring-closing metathesis techniques to assemble the azabicyclic core, followed by selective oxidation and protection steps to introduce the Boc group and acetic acid substituent. These methods not only improve the overall yield but also allow for greater structural diversity, paving the way for novel applications in drug development.

In terms of applications, 2-(9-Tert-Butoxycarbonyl-9-Azabicyclo[3.3.1]Nonan-3-Yl)Acetic Acid has shown promise in peptide synthesis, where its rigid bicyclic structure can serve as a scaffold for creating bioactive molecules with enhanced stability and potency. Additionally, its compatibility with various coupling reactions makes it an ideal candidate for constructing complex polypeptide libraries.

Emerging research has also explored the use of this compound in the development of enzyme inhibitors, particularly targeting kinases and proteases involved in disease pathways such as cancer and neurodegenerative disorders. The combination of its structural rigidity and functional groups provides an excellent platform for modulating enzyme activity through precise molecular interactions.

Furthermore, computational studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good solubility and metabolic stability, which are critical for drug candidates. These findings underscore its potential as a lead compound in preclinical studies aimed at identifying novel therapeutic agents.

In conclusion, CAS No 512822-32-1 represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with cutting-edge synthetic techniques and promising biological activity, positions it as a valuable tool for researchers in academia and industry alike.